Cas no 2044712-87-8 (Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate)

Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate is a fluorinated oxazole derivative with notable applications in medicinal and agrochemical research. Its key structural features include a difluoromethyl group at the 4-position and an ester functionality at the 5-position, enhancing its reactivity and potential as a versatile intermediate. The presence of the 2-amino group further increases its utility in heterocyclic synthesis, particularly in the development of bioactive compounds. This compound exhibits favorable stability and solubility properties, making it suitable for diverse synthetic transformations. Its unique fluorinated oxazole core is of interest in the design of pharmaceuticals and crop protection agents, where fluorine incorporation often improves metabolic stability and bioavailability.

Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate structure

2044712-87-8 structure

Product Name:Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate

CAS No:2044712-87-8

MF:C₇H₈F₂N₂O₃

MW:206.146828651428

MDL:MFCD30486613

CID:4634405

PubChem ID:125449043

Update Time:2025-06-07

Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
- E74118
- Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
- MDL： MFCD30486613
- Inchi： 1S/C7H8F2N2O3/c1-2-13-6(12)4-3(5(8)9)11-7(10)14-4/h5H,2H2,1H3,(H2,10,11)
- InChI Key： KTDPYJBYVHHHRI-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)OC(N)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 215
XLogP3: 1.2
Topological Polar Surface Area: 78.4

Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate Pricemore >>

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